Cas no 2680701-42-0 (3-Methyl-2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid)
3-Methyl-2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
- EN300-28285071
- 2680701-42-0
- 3-Methyl-2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
-
- Inchi: 1S/C15H19NO4/c1-4-10-20-14(19)16-15(11(2)3,13(17)18)12-8-6-5-7-9-12/h4-9,11H,1,10H2,2-3H3,(H,16,19)(H,17,18)
- InChI Key: DWSFQPRZDLGGBC-UHFFFAOYSA-N
- SMILES: OC(C(C1C=CC=CC=1)(C(C)C)NC(=O)OCC=C)=O
Computed Properties
- Exact Mass: 277.13140809g/mol
- Monoisotopic Mass: 277.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 75.6Ų
3-Methyl-2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28285071-0.05g |
3-methyl-2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid |
2680701-42-0 | 0.05g |
$959.0 | 2023-05-25 | ||
| Enamine | EN300-28285071-0.1g |
3-methyl-2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid |
2680701-42-0 | 0.1g |
$1005.0 | 2023-05-25 | ||
| Enamine | EN300-28285071-0.25g |
3-methyl-2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid |
2680701-42-0 | 0.25g |
$1051.0 | 2023-05-25 | ||
| Enamine | EN300-28285071-0.5g |
3-methyl-2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid |
2680701-42-0 | 0.5g |
$1097.0 | 2023-05-25 | ||
| Enamine | EN300-28285071-1.0g |
3-methyl-2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid |
2680701-42-0 | 1g |
$1142.0 | 2023-05-25 | ||
| Enamine | EN300-28285071-2.5g |
3-methyl-2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid |
2680701-42-0 | 2.5g |
$2240.0 | 2023-05-25 | ||
| Enamine | EN300-28285071-5.0g |
3-methyl-2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid |
2680701-42-0 | 5g |
$3313.0 | 2023-05-25 | ||
| Enamine | EN300-28285071-10.0g |
3-methyl-2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid |
2680701-42-0 | 10g |
$4914.0 | 2023-05-25 |
3-Methyl-2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 3-Methyl-2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
Introduction to 3-Methyl-2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid (CAS No. 2680701-42-0)
3-Methyl-2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid, identified by its Chemical Abstracts Service (CAS) number 2680701-42-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its complex structure, which includes an amino group, a carbamate moiety, and a phenyl ring, making it a potentially valuable intermediate in the synthesis of more complex bioactive molecules.
The structural framework of 3-Methyl-2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid incorporates several key functional groups that contribute to its reactivity and utility. The presence of an amino group (-NH₂) and a carbamate group (-NHCOO-) suggests potential applications in the synthesis of peptides, proteins, and other nitrogen-containing heterocycles. Additionally, the phenyl ring provides hydrophobic interactions and can influence the compound's solubility and binding affinity in biological systems.
In recent years, there has been growing interest in the development of novel compounds with potential therapeutic applications. The unique structural features of 3-Methyl-2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid make it a promising candidate for further investigation in drug discovery and development. Specifically, the combination of an amino group and a carbamate moiety has been explored in the synthesis of protease inhibitors, which are critical in treating various diseases, including cancer and infectious disorders.
One of the most compelling aspects of this compound is its potential role as a building block for more complex molecules. The presence of multiple reactive sites allows for selective modifications, enabling chemists to tailor the properties of derived compounds for specific biological targets. For instance, the carbamate group can be readily converted into other functional groups such as esters or amides, expanding its utility in synthetic chemistry.
Recent advancements in computational chemistry have also highlighted the importance of understanding the three-dimensional structure of molecules like 3-Methyl-2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid. Molecular modeling studies have suggested that this compound may exhibit favorable interactions with certain biological targets due to its rigid phenyl ring and flexible side chains. These insights have guided experimental efforts to optimize its structure for improved binding affinity and selectivity.
The synthesis of 3-Methyl-2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning to ensure high yields and purity. However, recent reports have demonstrated efficient synthetic routes that leverage modern methodologies such as transition metal-catalyzed reactions and asymmetric synthesis. These approaches have not only improved the accessibility of the compound but also opened new avenues for structural diversification.
In addition to its synthetic significance, 3-Methyl-2-phenyl-2-{[(prop-2-en-oxy)carbonyl]amino}butanoic acid has been studied for its potential biological activities. Preliminary experiments have shown that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in disease pathways. While further research is needed to fully elucidate its pharmacological profile, these findings underscore its promise as a lead compound for drug development.
The role of 3-Methyl-2-phenyl}-{[(prop-oxy)carbonyl]amino}butanoic acid in medicinal chemistry is further underscored by its compatibility with modern drug discovery technologies. High-throughput screening (HTS) platforms have been utilized to assess the activity of this compound against various biological targets, providing valuable data for rational drug design. Moreover, its stability under different conditions makes it suitable for long-term storage and transportation, ensuring consistent availability for research purposes.
The future prospects for 3-Methyl}-{[(prop-oxy)carbonyl]amino}butanoic acid are promising, with ongoing studies aimed at expanding its applications in pharmaceuticals and materials science. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs. By leveraging cutting-edge synthetic methods and computational tools, researchers are poised to unlock the full potential of this versatile molecule.
2680701-42-0 (3-Methyl-2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)